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Compound of Interest

Compound Name: N, S-Diacetylicysteine methyl ester

Cat. No.: B098674

An In-depth Technical Guide to N,S-Diacetylcysteine Methyl Ester

This technical guide provides a comprehensive overview of N,S-Diacetylcysteine methyl
ester, a cysteine derivative of significant interest to researchers and professionals in drug
development. The document details its physicochemical properties, synthesis, biological

activity, and mechanism of action, presenting quantitative data in structured tables and outlining
experimental protocols.

Physicochemical Properties

N,S-Diacetylcysteine methyl ester is a derivative of the amino acid cysteine. Its chemical
modifications—acetylation of both the amine and thiol groups and esterification of the carboxyl
group—confer specific properties, such as enhanced cell permeability.[1][2]
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Property Value Source
Molecular Formula CsH13NO4S [311415][6]
Molecular Weight 219.26 g/mol [31[41[6]
CAS Number 19547-88-7 [3][5][6]
Melting Point 97-100 °C [718]
Boiling Point (Predicted) 379.4+32.0°C [7]
Density (Predicted) 1.208 + 0.06 g/cm?3 [7]

methyl (2R)-2-acetamido-3-
IUPAC Name [6]
acetylsulfanylpropanoate

Biological Activity and Mechanism of Action

N,S-Diacetylcysteine methyl ester functions as a prodrug to increase intracellular levels of
cysteine and, subsequently, glutathione (GSH).[1] Its acetylated form allows for greater
permeability across the cell membrane compared to cysteine or N-acetylcysteine (NAC).[1][2]
Once inside the cell, intracellular esterases hydrolyze the molecule, releasing cysteine which
then becomes available for the synthesis of glutathione.[1][2]

Glutathione is a critical antioxidant, playing a key role in protecting cells from oxidative damage
and in detoxification pathways. By efficiently delivering a cysteine precursor, N,S-
Diacetylcysteine methyl ester supports the cellular antioxidant defense system. The
compound is utilized in research to study the intracellular transport systems of cysteine and
glutathione.[1] It has also been investigated for its potential as a mucolytic agent and for its
NDM-1 inhibition activity.[7][8]

The mechanism of action for the related compound, N-acetylcysteine (NAC), is thought to
involve three main pathways: acting as a precursor for glutathione biosynthesis, scavenging
reactive oxygen species (ROS), and reducing disulfide bonds.[9][10] More recent research
suggests that many of the effects attributed to NAC may be explained by its conversion to
hydrogen sulfide (H2S) and sulfane sulfur species, which are potent antioxidants.[9][10] As a
cysteine prodrug, N,S-Diacetylcysteine methyl ester likely shares the foundational role of
replenishing intracellular cysteine for GSH synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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